Disperse Orange 53

• CAS No.: 12239-56-4
• Molecular Formula: C10H9NO
• Synonyms: Disperse Orange 53

Description

Evolution of Academic Research on Disperse Dyes

The development of disperse dyes is intrinsically linked to the advent of synthetic fibers in the early 20th century. Initially, these new hydrophobic materials, such as cellulose (B213188) acetate, proved challenging to dye with existing water-soluble colorants. Early research focused on creating dyes that could be finely dispersed in an aqueous bath and subsequently diffuse into the fiber structure. This led to the creation of the first "acetate dyes."

Over the decades, research has evolved to address the demands of new synthetic fibers like polyester (B1180765), nylon, and acrylics, which require dyes with high fastness properties (resistance to fading from light, washing, and heat). This has spurred the development of a vast array of disperse dyes with diverse chemical structures, primarily based on azo and anthraquinone (B42736) chromophores. Modern research continues to focus on improving the performance, application efficiency, and environmental profile of disperse dyes.

Positioning of Disperse Orange 3 within Advanced Dye Chemistry Research

Disperse Orange 3, a monoazo dye, holds a significant position in the field of dye chemistry. worlddyevariety.com Its simple yet effective chemical structure has made it a subject of various research endeavors. It is often used as a model compound in studies exploring dye-fiber interactions, dyeing kinetics, and the impact of dye structure on fastness properties.

Recent research has also investigated the electronic and photophysical properties of Disperse Orange 3. For instance, studies have analyzed its electronic absorption spectrum to understand the transitions between molecular orbitals, which are fundamental to its color. dntb.gov.ua Furthermore, its potential application in fields beyond textiles, such as in materials for display devices due to its electro-optic properties, has been explored. sigmaaldrich.com

Current Research Challenges and Future Scientific Trajectories for Disperse Orange 3

While a mature and widely used dye, Disperse Orange 3 and related azo dyes are the subject of ongoing research to address certain challenges. A significant area of investigation is the environmental impact of these dyes, including their potential to form carcinogenic aromatic amines under reductive conditions. researchgate.net Consequently, a key research trajectory is the development of more environmentally benign disperse dyes with enhanced biodegradability and lower potential for forming harmful byproducts.

Another research focus is the improvement of dyeing processes to be more sustainable. This includes the development of dyeing methods that require less water and energy, such as supercritical carbon dioxide dyeing, and the synthesis of disperse dyes with higher fixation rates to minimize effluent pollution. Furthermore, the synthesis of novel disperse dyes with enhanced properties, such as near-infrared absorption for specialized applications, remains an active area of research. dntb.gov.ua

Chemical and Physical Properties of Disperse Orange 3

Property	Value
Chemical Formula	C₁₂H₁₀N₄O₂
Molecular Weight	242.23 g/mol worlddyevariety.comscbt.com
Appearance	Orange, yellow-light-red powder worlddyevariety.com
Melting Point	~200 °C (decomposes) sigmaaldrich.com
λmax	443 nm sigmaaldrich.com
Colour Index Number	11005 sigmaaldrich.com
CAS Number	730-40-5 worlddyevariety.comscbt.com

Synthesis of Disperse Orange 3

The synthesis of Disperse Orange 3 typically involves a two-step diazotization and coupling reaction.

Diazotization: 4-Nitrobenzenamine is treated with a source of nitrous acid (often generated in situ from sodium nitrite (B80452) and a strong acid) to form a diazonium salt.

Coupling: The resulting diazonium salt is then reacted with aniline (B41778) or a derivative. worlddyevariety.com A variation of this synthesis involves coupling with an aniline derivative where a sulfonic acid group is later removed by hydrolysis with sodium hydroxide. worlddyevariety.com

A more detailed, though not industrially standard, synthesis has been described involving the reaction of p-nitroaniline with alpha-methylnaphthylene and dodecylbenzene (B1670861) sulfonic acid, followed by the addition of sodium nitrite and aniline. prepchem.com

Synthetic Pathways and Mechanistic Investigations of Disperse Orange 53

Elucidation of Diazotization and Coupling Reaction Mechanisms in Disperse Orange 53 Synthesis

The synthesis of Disperse Orange 53 is fundamentally a two-step process involving diazotization and coupling reactions.

The initial step is the diazotization of a primary aromatic amine. This reaction is typically conducted in an acidic medium at low temperatures, generally between 0 and 5°C, to ensure the stability of the resulting diazonium salt. The process involves the reaction of the primary aromatic amine with nitrous acid (HNO₂), which is generated in situ from the reaction of sodium nitrite (B80452) (NaNO₂) with a strong acid like hydrochloric acid (HCl). researchgate.net The mechanism proceeds with the formation of a nitrosonium ion (NO⁺), which acts as an electrophile and attacks the nitrogen atom of the primary amine. A series of proton transfers and the subsequent elimination of a water molecule lead to the formation of a highly reactive aryldiazonium salt (Ar-N₂⁺). The instability of diazonium salts necessitates their immediate use in the subsequent coupling reaction to prevent decomposition. researchgate.net

The second step is the azo coupling reaction , where the newly formed diazonium salt acts as an electrophile and reacts with an electron-rich coupling component, such as a phenol (B47542) or an aniline (B41778) derivative. This reaction is an electrophilic aromatic substitution. youtube.com The electron-donating groups on the coupling component activate the aromatic ring, facilitating the attack by the diazonium ion, typically at the para position to the activating group. The reaction conditions, particularly pH, are crucial in this step to ensure the desired coupling occurs efficiently.

For a related compound, Disperse Orange 3, the synthesis involves the diazotization of p-nitroaniline and subsequent coupling with aniline. prepchem.com While the specific reactants for Disperse Orange 53 are proprietary, the fundamental mechanism remains the same.

Table 1: General Conditions for Diazotization and Coupling Reactions

Parameter	Condition	Rationale
Diazotization Temperature	0-5 °C	Ensures stability of the diazonium salt.
Diazotization Medium	Acidic (e.g., HCl)	Necessary for the in situ generation of nitrous acid.
Coupling pH	Varies (Weakly acidic to alkaline)	Depends on the coupling component to ensure it is in its most reactive form.

| Reactants | Primary Aromatic Amine, Sodium Nitrite, Acid, Coupling Component | Core components for the synthesis of azo dyes. |

Catalytic Approaches and Innovations in Disperse Orange 53 Production

While traditional azo dye synthesis relies on stoichiometric amounts of reagents, research has explored catalytic methods to improve efficiency and sustainability. In related chemical processes, acid catalysts have been shown to be effective. For instance, solid acid catalysts, including large-pore zeolites (Y and Beta), have demonstrated high activity in acetalization reactions, which, like azo coupling, involve electrophilic attack. researchgate.net The efficiency of these catalysts is influenced by their textural properties, such as crystal size and acidity. researchgate.net

Innovations in the broader field of dye synthesis include the development of one-pot synthesis methods. Although not extensively detailed for Disperse Orange 53 specifically, one-pot approaches have been successfully applied to other disperse orange dyes, such as Disperse Orange 288. This method involves carrying out both the diazotization and coupling reactions in a single vessel, which simplifies the process, reduces waste, and can lead to high yields and purity.

Exploration of Sustainable Synthetic Methodologies for Disperse Orange 53, Including Microwave-Assisted Synthesis

In line with the principles of green chemistry, sustainable methods for dye synthesis are a significant area of research. Microwave-assisted synthesis has emerged as a promising alternative to conventional heating methods for producing azo disperse dyes. researchgate.netmdpi.comresearchgate.net

Microwave irradiation can dramatically reduce reaction times, often from hours to minutes, while increasing product yields. researchgate.netmdpi.com This is attributed to the efficient and uniform heating of the reaction mixture. Studies on the microwave-assisted synthesis of various azo disperse dyes have demonstrated its feasibility and benefits, including the use of fewer organic solvents. mdpi.com For example, the synthesis of certain disperse dyes under microwave irradiation has been achieved in as little as 20 minutes, compared to several hours with conventional heating. nih.gov

The application of microwave energy is not limited to synthesis; it has also been used in the dyeing process itself, leading to enhanced dye uptake by polyester (B1180765) fabrics. mdpi.comresearchgate.net This sustainable approach offers a dual benefit of greener synthesis and more efficient application.

Table 2: Comparison of Conventional vs. Microwave-Assisted Synthesis of Azo Dyes

Feature	Conventional Heating	Microwave-Assisted Synthesis
Reaction Time	Hours nih.gov	Minutes mdpi.comnih.gov
Energy Consumption	High	Lower
Solvent Usage	Often requires larger volumes	Can be performed with less solvent mdpi.com
Product Yield	Variable	Often higher researchgate.netmdpi.com

| Process Control | Less precise | More precise temperature control |

Derivatization Strategies and Structure-Reactivity Studies of Disperse Orange 53 Analogues

The derivatization of azo dyes is a key strategy for modifying their properties, such as color, solubility, and fastness. By introducing different functional groups onto the aromatic rings of the dye molecule, a wide range of shades and performance characteristics can be achieved. youtube.com

One approach to derivatization is the synthesis of novel azo dyes with specific substituents. For example, the synthesis of monosulfonated azo dyes has been explored to create new disperse dyes for polyester fabrics. acs.org These modifications can influence the electronic properties of the dye molecule, thereby altering its absorption spectrum and color.

Structure-reactivity studies on related disperse dyes, such as Disperse Orange 11, have investigated the influence of molecular structure on properties like photoisomerization and phototautomerization. icm.edu.pl The dipole moment of the dye molecule has been identified as a significant factor in these processes. icm.edu.pl Understanding these structure-property relationships is crucial for the rational design of new dyes with desired characteristics. For instance, the introduction of electron-withdrawing or electron-donating groups can shift the maximum absorbance (λmax) of the dye, leading to different colors.

Interaction Mechanisms and Performance on Polymeric Substrates

Mechanistic Principles of Disperse Orange 53 Adsorption and Diffusion into Synthetic Fibers

The dyeing of synthetic fibers with disperse dyes like Disperse Orange 53 is a multi-step process involving adsorption onto the fiber surface followed by diffusion into the fiber matrix evitachem.com. Due to their hydrophobic nature and limited water solubility, disperse dyes are typically applied from an aqueous dispersion containing dispersing agents vulcanchem.comresearchgate.netnih.gov.

Adsorption is the initial step where dye molecules accumulate on the surface of the synthetic fiber. This is primarily driven by Van der Waals forces between the non-ionic dye molecules and the hydrophobic polymer chains evitachem.com. The relatively small molecular size of disperse dyes facilitates this initial adsorption vulcanchem.com.

Following adsorption, dye molecules diffuse from the fiber surface into the amorphous regions of the polymer structure evitachem.comemerald.com. This diffusion is a crucial step for achieving good color yield and washfastness, as the dye needs to penetrate deep into the fiber to become effectively immobilized. The rate and extent of diffusion are significantly influenced by temperature. High temperatures, often above the glass transition temperature (Tg) of the polymer, increase the mobility of polymer chains, creating sufficient free volume for dye molecules to penetrate and move within the fiber matrix nih.govemerald.com. For polyester (B1180765) fibers, dyeing is commonly carried out at high temperatures (around 130°C) or at lower temperatures (95-100°C) with the aid of carriers, which are organic chemicals that swell the fiber and reduce the Tg emerald.com.

Some sources also suggest the possibility of covalent bond formation between the azo group of the dye and hydroxyl or amino groups in the fiber, contributing to strong attachment evitachem.com. However, disperse dyes are generally characterized by the absence of reactive groups that form covalent bonds, distinguishing them from reactive dyes researchgate.netp2infohouse.org. The primary mechanism for fixation in synthetic fibers like polyester is the physical dissolution of the dye within the polymer matrix at elevated temperatures nih.gov.

Kinetic and Thermodynamic Studies of Disperse Orange 53 Uptake by Various Polymeric Materials

Studies on the kinetics and thermodynamics of disperse dye uptake provide valuable insights into the dyeing process. These studies often employ various adsorption isotherm models (such as Nernst, Langmuir, and Freundlich) and kinetic models (like pseudo-first-order and pseudo-second-order) to describe the adsorption behavior iau.irresearchgate.netcapes.gov.br.

Research on the adsorption behavior of disperse dyes, including those structurally similar to Disperse Orange 53 (e.g., Disperse Orange 30), on polyester fabric has shown that the pseudo-second-order kinetic model often provides a good fit to experimental data, suggesting that the adsorption rate is controlled by the adsorption capacity of the material iau.irresearchgate.netcapes.gov.br. Adsorption isotherms help to understand the equilibrium relationship between the dye concentration in the dyeing bath and the amount of dye adsorbed onto the fiber at a constant temperature iau.ir. The Nernst isotherm has been reported to correlate well with the adsorption of Disperse Orange 30 on polyester at different temperatures iau.ir.

Thermodynamic parameters, such as enthalpy, entropy, and standard affinity, are also studied to understand the energy changes and spontaneity of the dyeing process iau.irmdpi.com. For Disperse Orange 30 on polyester, studies have indicated that the adsorption process is exothermic, as evidenced by negative enthalpy values iau.ir. This suggests that lower temperatures might be thermodynamically more favorable for adsorption, although higher temperatures are required for sufficient diffusion into the fiber matrix emerald.comiau.ir.

Influence of Substrate Characteristics on Disperse Orange 53 Fixation and Performance

The characteristics of the polymeric substrate significantly influence the fixation and performance of Disperse Orange 53. Synthetic fibers like polyester are particularly suitable for disperse dyes due to their hydrophobic nature and compact structure, which limits the uptake of water-soluble dyes but allows for the diffusion of small, non-ionic disperse dye molecules at elevated temperatures researchgate.netemerald.commdpi.com.

The degree of crystallinity and orientation of polymer chains within the fiber affects dye diffusion. More amorphous regions allow for greater dye penetration, while highly crystalline regions are less accessible to dye molecules emerald.comiau.ir. The glass transition temperature (Tg) of the polymer is a critical factor, as dyeing is typically performed at or above this temperature to facilitate segmental motion of polymer chains and enable dye diffusion nih.govemerald.com.

Advanced Functionalization of Materials Utilizing Disperse Orange 53

While the primary application of Disperse Orange 53 is textile coloration, disperse dyes, in general, have been explored for advanced functionalization of materials beyond conventional dyeing. Their ability to interact with polymers and their optical properties make them candidates for various applications.

Disperse dyes, including azo dyes like Disperse Orange 53, have been investigated for use in dye-sensitized solar cells and photonic devices due to their light absorption characteristics evitachem.com. Some disperse dyes have also shown potential in functionalizing polymers for applications in sensors and optoelectronics sigmaaldrich.com. The incorporation of dyes into polymer matrices can lead to materials with tailored optical, electrical, or sensing properties mdpi.com.

Functionalization techniques involving dyes and polymers can include incorporating dye molecules into polymer matrices during synthesis or applying dyes to the surface of pre-formed polymeric materials mdpi.commdpi.com. Advanced functionalized materials, including those incorporating organic dyes, are being developed for various purposes, such as pollutant removal, where the dye's interaction with the material can be exploited for adsorption or catalytic degradation rsc.orgresearchgate.nettu.ac.th. While specific research on the advanced functionalization of materials solely utilizing Disperse Orange 53 for applications outside of traditional dyeing is less extensively documented in the provided search results, the general principles and research directions for disperse dyes suggest potential in these areas.

Environmental Fate and Ecotoxicological Behavior of Disperse Orange 53

Environmental Release and Distribution Pathways of Disperse Orange 53 in Aquatic Systems

Disperse Orange 53 enters the aquatic environment primarily through the discharge of industrial effluents, particularly from textile wet processing plants nih.govmdpi.comcetesb.sp.gov.brnih.gov. During textile dyeing, a significant percentage of applied dyes can be lost to wastewater, with estimates suggesting up to 10-15% of dyes used may end up in effluents mdpi.comcetesb.sp.gov.br. Due to its low water solubility and association with organic matter, Disperse Orange 53 is expected to partition to sediment and wastewater sludge rather than remaining in the water column cetesb.sp.gov.brcanada.ca. Commercial disperse dye products, however, are often formulated with dispersing agents that increase their water solubility, potentially leading to a higher presence of dyes in water than their inherent properties would suggest cetesb.sp.gov.br.

Photodegradation Mechanisms and Environmental Transformation Products of Disperse Orange 53

Photodegradation can contribute to the transformation of dyes in the environment, particularly in surface waters exposed to sunlight mdpi.com. While anthraquinone (B42736) disperse dyes like Disperse Orange 11 (DO11) are known to have low photodecay rates in the natural environment due to low solubility, the presence of photosensitizers can enhance their photodegradation ascelibrary.org. Studies on other azo dyes, such as Methyl Orange, have shown that photodegradation can occur through the generation of reactive species like hydroxyl radicals (OH•) which interact with the dye molecule, leading to the formation of transformation products mdpi.com. The specific photodegradation mechanisms and transformation products of Disperse Orange 53 would likely involve the cleavage of the azo bond and alterations to the aromatic rings, depending on the environmental conditions and the presence of sensitizers. However, specific details on the photodegradation of Disperse Orange 53 were not extensively found in the provided search results.

Biodegradation Pathways and Microbial Decolorization of Disperse Orange 53 in Environmental Compartments

Biodegradation, particularly microbial decolorization, is a significant process affecting the fate of azo dyes in the environment nih.govtandfonline.com. Azo dyes, including disperse dyes, are often resistant to aerobic degradation in conventional wastewater treatment plants cetesb.sp.gov.brresearchgate.netsci-hub.se. However, under anaerobic conditions, microorganisms can cleave the azo bond (-N=N-), leading to the formation of potentially toxic aromatic amines canada.canih.govresearchgate.net.

Various microorganisms, including bacteria and fungi, are capable of decolorizing azo dyes through the production of enzymes such as azoreductases, laccases, and peroxidases nih.govtandfonline.com. Azoreductases cleave the azo bond, while laccases and peroxidases can break down the complex dye structure nih.govtandfonline.com. Studies have shown that both pure microbial cultures and mixed bacterial consortia can be effective in azo dye decolorization, with mixed cultures often exhibiting higher efficiency due to synergistic metabolic activities nih.govtandfonline.comjabonline.in.

Research on Disperse Orange 3 (C.I. No. 11005), a related azo dye, indicates that it can be decolorized by microorganisms like Pleurotus ostreatus researchgate.net. Another study found that Shewanella putrefaciens strain AS96 could decolorize Disperse Orange 3, achieving 53% decolorization within 24 hours under specific conditions tandfonline.com. An Acinetobacter sp. strain SRL8 isolated from sludge demonstrated the ability to decolorize Disperse Orange S-RL, a disperse orange dye, with a decolorization percentage of 90.2% under optimal microaerophilic conditions researchgate.net. The biodegradation of azo dyes can lead to the formation of intermediate metabolites, which may include aromatic amines acs.org. These metabolites can sometimes be more toxic than the parent dyes acs.orgresearchgate.net.

Adsorption and Desorption Dynamics of Disperse Orange 53 in Water, Sediment, and Soil Matrices

Disperse dyes, being hydrophobic and having low water solubility, have a significant potential to adsorb onto solid matrices such as sediment and soil cetesb.sp.gov.brcanada.camst.dk. This adsorption is influenced by factors such as the properties of the sorbent (e.g., surface area, surface charge), pH, and temperature geoscienceworld.org. The presence of dispersing agents in commercial dye formulations can affect their partitioning behavior, potentially increasing their presence in the water phase cetesb.sp.gov.br.

Once adsorbed, the desorption of dyes from sediment and soil can occur, leading to their re-release into the aqueous phase researchgate.netnih.gov. The dynamics of adsorption and desorption are crucial in determining the persistence and mobility of Disperse Orange 53 in different environmental compartments. Disperse dyes are expected to eventually settle in anaerobic sediments upon release to the environment due to their density and association with organic matter canada.ca.

Ecotoxicological Impact Assessments of Disperse Orange 53 on Aquatic and Terrestrial Organisms

Textile dyes, including disperse dyes, can exert harmful effects on aquatic and terrestrial organisms researchgate.netmdpi.comperiodikos.com.br. The ecotoxicological impact of dyes can vary depending on the species and the specific dye compound unesp.br. While some studies on related azo dyes like Disperse Orange 1 have indicated no ecotoxic effects in Daphnia similis and Vibrio fischeri researchgate.netsci-hub.se, other azo disperse dyes have shown toxicity to aquatic life oup.com.

Azo disperse dyes are expected to have a common mode of action regarding ecotoxicity due to their similar structural components canada.ca. The potential cleavage of the azo bond can release degradation products, including aromatic amines, which may contribute to the observed toxicity canada.ca. Studies have indicated that azo disperse dyes with smaller molecular weights may demonstrate higher aquatic toxicity canada.ca.

The presence of dyes in water bodies can impair aesthetic quality, increase biochemical and chemical oxygen demand, and hinder light penetration, affecting photosynthesis in aquatic plants and subsequently reducing dissolved oxygen levels mdpi.comsci-hub.seinformaticsjournals.co.in. This can have significant impacts on aquatic ecosystems mdpi.com.

Based on available data for azo disperse dyes, including some with molecular weights below 360 g/mol (which may include Disperse Orange 53), there is a suggested concern for aquatic organisms canada.ca. A predicted no-effect concentration (PNEC) in the aquatic environment for a subset of azo disperse dyes with molecular weights less than 360 g/mol was estimated to be 0.0025 mg/L canada.ca. Predicted Environmental Concentrations (PECs) from industrial activities like textile formulation and dyeing are likely to exceed this PNEC, suggesting a potential risk to aquatic organisms canada.ca.

While the primary focus of the provided information is on aquatic systems, the potential for dyes to enter terrestrial systems exists through the use of sewage effluent for irrigation or the application of sewage sludge as fertilizer unesp.br. Preliminary soil and sediment toxicity studies on other azo substances have shown varied results, with some indicating no effects on soil organisms at high concentrations, while others demonstrated moderate toxicity in sediment organisms canada.ca.

Table 1: Properties of Disperse Orange 53

Property	Value	Source
Molecular Formula	C₁₆H₁₄Cl₂N₄O₃	uni.lu
Molecular Weight	~368.04 g/mol	uni.lu
Appearance	Bright orange solid	evitachem.com
Solubility in Water	Sparingly soluble (< 1 mg/L for azo disperse dyes)	evitachem.comcanada.ca
Solubility in Ethanol	Soluble	evitachem.com
Melting Point	Approximately 150 °C	evitachem.com
Lightfastness	High	evitachem.com
Chemical Stability	Stable under normal conditions	evitachem.com

Table 2: Ecotoxicity Data for Selected Azo Disperse Dyes (Examples from Literature)

Substance Name	Molecular Weight ( g/mol )	Organism	Endpoint	Value (mg/L)	Source
Disperse Yellow 7	314	Fathead minnow	Chronic PNEC	0.0025	canada.ca
Disperse Red 1	-	Daphnia similis	48-h EC50	0.127	canada.ca
Disperse Red 13	-	Daphnia similis	48-h EC50	0.019	canada.ca
Disperse Blue 79	639	Daphnia magna	48-h EC50	4.5	canada.ca
Disperse Orange 1	-	Daphnia similis	Ecotoxicity	No effects	researchgate.netsci-hub.se
Disperse Orange 1	-	Vibrio fischeri	Ecotoxicity	No effects	researchgate.netsci-hub.se
Disperse Blue 38	-	Artemia salina	LC50 48h	20.7	unesp.br
Reactive Black 15	-	Artemia salina	LC50 48h	1313	unesp.br

Note: Molecular weights for Disperse Red 1 and Disperse Red 13 were not explicitly stated in the context of the ecotoxicity data provided in the source, but they are discussed in relation to molecular weight and toxicity trends for azo disperse dyes. canada.ca

Degradation Technologies and Remediation Strategies for Disperse Orange 53

Advanced Oxidation Processes (AOPs) for Disperse Orange 53 Abatement in Effluents

Advanced Oxidation Processes (AOPs) are a suite of chemical treatment methods designed to eliminate organic compounds from water and wastewater. ijcce.ac.irmdpi.com AOPs are characterized by the generation of highly reactive species, primarily hydroxyl radicals (•OH), which possess a high oxidation potential and can effectively oxidize a wide range of complex chemical compounds into simpler, less harmful substances, ideally leading to mineralization into CO2, H2O, and inorganic ions. ijcce.ac.irmdpi.comnih.govresearchgate.net AOPs can be broadly categorized into photochemical and non-photochemical processes, utilizing various activation methods such as UV irradiation, hydrogen peroxide, ultrasound, ozone, and catalysts. ijcce.ac.ir

Fenton and Photo-Fenton Oxidation Systems for Disperse Orange 53

The Fenton process is a well-established AOP that utilizes a reaction between ferrous iron (Fe²⁺) and hydrogen peroxide (H₂O₂) under acidic conditions to generate hydroxyl radicals. mdpi.com20.198.91scirp.orgneptjournal.com The core of Fenton chemistry involves the oxidation of Fe²⁺ to Fe³⁺, which decomposes H₂O₂ to produce •OH radicals. 20.198.91 A Fenton-like reaction can also occur where Fe³⁺ is reduced back to Fe²⁺ by H₂O₂, generating more radicals. 20.198.91 While effective, the traditional homogeneous Fenton process has limitations, including the necessity for acidic pH and the formation of iron sludge. 20.198.91scirp.org Heterogeneous Fenton processes, where iron remains in the solid phase, offer advantages such as easier catalyst removal and potential reusability. 20.198.91

The photo-Fenton process enhances the Fenton reaction by incorporating UV or visible light irradiation. 20.198.91oapen.org This irradiation promotes the photoreduction of Fe³⁺ back to Fe²⁺, accelerating the catalytic cycle and increasing the production of hydroxyl radicals. 20.198.91researchgate.net The effectiveness of photo-Fenton systems is linked to the availability of photo-generated electrons on the catalyst surface, which can inhibit electron-hole recombination and enhance degradation. mdpi.com Studies on the degradation of various dyes, including azo dyes like Methyl Orange, using Fenton and photo-Fenton processes have shown high removal efficiencies under optimized conditions, considering factors such as catalyst loading, dye concentration, H₂O₂ concentration, pH, and irradiation time. researchgate.netmdpi.comnih.gov

Ozonation and Electrochemical Degradation of Disperse Orange 53

Ozonation utilizes the strong oxidizing capacity of ozone (O₃) for dye decolorization and degradation. ijcce.ac.irmdpi.comresearchgate.netuludag.edu.tr Ozone can react directly with electron-rich functional groups in dye molecules, such as azo bonds. mdpi.comnih.govuludag.edu.tr In alkaline conditions, ozone can decompose to form the even more potent hydroxyl radicals, broadening its oxidative scope. mdpi.comnih.gov Ozonation has been successfully applied for color removal from textile effluents, with studies demonstrating its effectiveness in decolorizing disperse dyes by breaking them down into smaller, colorless fragments. uludag.edu.tr For instance, ozonation has been investigated for the afterclearing of disperse dyed polyester (B1180765), achieving significant decolorization ratios and improved wash fastness. uludag.edu.tr The efficiency of ozonation can be influenced by the chemical structure of the dye and operating parameters like ozonation time and concentration. uludag.edu.tr

Electrochemical degradation (EO) is another promising AOP that employs an applied electric current to degrade pollutants. mdpi.comresearchgate.netresearchgate.net This process can occur through direct electron transfer at the anode surface or indirectly via electrogenerated oxidants, including hydroxyl radicals. mdpi.comresearchgate.net EAOPs encompass techniques like anodic oxidation and electro-Fenton. researchgate.net Studies on the electrochemical degradation of disperse dyes, such as Disperse Orange 29, have demonstrated high color removal efficiencies, influenced by experimental conditions like current density, dye concentration, and the presence of supporting electrolytes. researchgate.netmdpi.com The effectiveness of electrochemical degradation can be enhanced by the choice of electrode material and electrolyte composition. researchgate.netnih.gov

Photocatalytic Degradation of Disperse Orange 53

Photocatalytic degradation is an AOP that utilizes semiconductor photocatalysts, typically activated by UV or visible light, to generate electron-hole pairs. mdpi.comacs.orgresearchgate.net These charge carriers can then participate in redox reactions with adsorbed water and oxygen molecules, producing highly reactive species such as hydroxyl radicals (•OH) and superoxide (B77818) anion radicals (O₂•⁻), which are responsible for the degradation of organic pollutants. mdpi.comacs.orgacs.org Photocatalysis is considered an environmentally friendly approach as it can mineralize organic dyes into CO₂ and H₂O without forming secondary hazardous products. mdpi.com

Development and Application of Novel Photocatalysts for Disperse Orange 53 Removal

The development of novel photocatalysts is an active area of research aimed at improving the efficiency of photocatalytic degradation of dyes like Disperse Orange 53. Titanium dioxide (TiO₂) is a widely studied photocatalyst, but its efficiency can be limited by the rapid recombination of photo-generated electron-hole pairs and its absorption primarily in the UV region. mdpi.com To overcome these limitations, various strategies have been explored, including doping TiO₂ with metallic and non-metallic species, coupling it with narrow band gap semiconductors, and modifying its surface. mdpi.comtandfonline.com

Novel photocatalysts being investigated for dye degradation include metal oxides, nanocomposites, and doped materials. For instance, studies have explored the use of bismuth molybdate (B1676688) (Bi₂MoO₆) for the photocatalytic degradation of Orange G dye under visible light. mdpi.comnih.gov Other research focuses on the synthesis and application of novel materials such as Tb³⁺ doped La₁₀Si₆O₂₇ nanoparticles for the degradation of Disperse Orange under UV light, showing enhanced degradation capabilities. researchgate.net The development of magnetically retrievable photocatalysts, such as superparamagnetic MnFe₂O₄ dispersed over graphitic carbon, is also being explored to facilitate easier separation and reuse after treatment. mdpi.com The immobilization of photocatalysts onto stable substrates, such as TiO₂ into polyethersulfone matrices, is another approach to address the challenges associated with powder photocatalysts, such as aggregation and difficulty in separation. mdpi.comresearchgate.net

Mechanistic Studies of Photocatalytic Disperse Orange 53 Degradation

Mechanistic studies of photocatalytic degradation aim to understand the step-by-step processes involved in the breakdown of dye molecules by photocatalysts. The general mechanism involves the excitation of the photocatalyst by light, leading to the generation of electron-hole pairs. mdpi.comacs.orgacs.org These charge carriers migrate to the catalyst surface and react with adsorbed species. Holes in the valence band can react with water or hydroxyl ions to form hydroxyl radicals (•OH). mdpi.comacs.orgacs.org Electrons in the conduction band can react with oxygen molecules to form superoxide anion radicals (O₂•⁻), which can further participate in the formation of other reactive oxygen species like hydroperoxyl radicals (•OOH) and hydrogen peroxide (H₂O₂). mdpi.comacs.org These reactive species then attack the dye molecules, leading to their degradation through oxidation and bond cleavage, particularly targeting chromophoric groups like azo bonds in disperse dyes. psu.eduacs.orgacs.orgnih.gov

Studies on the photocatalytic degradation of azo dyes have investigated the interaction of reactive species like hydroperoxyl radicals with the dye molecules, proposing mechanisms for bond cleavage. researchgate.net The kinetics of photocatalytic degradation are often described by models such as the pseudo-first-order kinetics, and factors like dye concentration, catalyst loading, and irradiation time significantly influence the degradation rate. mdpi.comnih.govacs.orgmdpi.com Understanding the charge separation and transfer processes within the photocatalyst is crucial for improving its efficiency, and techniques like photoluminescence spectroscopy can provide insights into the recombination rate of electron-hole pairs. mdpi.com The adsorption of dye molecules onto the photocatalyst surface is often considered an initial step in the degradation process, and the Langmuir-Hinshelwood mechanism has been successfully used to model the relationship between the initial degradation rate and dye concentration in many photocatalytic systems. researchgate.net

Biological Treatment Processes for Disperse Orange 53-Containing Wastewater

Biological methods offer an environmentally friendly and potentially cost-effective approach for treating dye-containing wastewater, often resulting in less sludge production compared to physicochemical methods nepjol.infoopenbiotechnologyjournal.com. The effectiveness of biological treatment depends on the ability of microorganisms or their enzymes to transform or degrade the complex dye molecules nepjol.infomdpi.com.

Anaerobic and Aerobic Biodegradation Systems for Disperse Orange 53

Biodegradation of azo dyes commonly involves a two-step process: an initial reductive cleavage of the azo bond under anaerobic conditions, followed by the degradation of the resulting aromatic amines under aerobic conditions escholarship.orgijcmas.comnih.govnih.gov. Anaerobic conditions facilitate the breakdown of the azo linkage by azoreductase enzymes, leading to the formation of colorless aromatic amines nepjol.infoescholarship.orgijcmas.comnih.gov. These aromatic amines, which can be potentially harmful, are then typically mineralized through ring cleavage under aerobic conditions by non-specific enzymes escholarship.orgijcmas.comnih.gov.

Studies have demonstrated the effectiveness of sequential anaerobic-aerobic systems for the complete mineralization of azo dyes escholarship.orgijcmas.comnih.gov. While some single bacterial strains can perform sequential degradation, a mixed bacterial culture may offer a better degradation rate escholarship.orgijcmas.com. For instance, a bacterial consortium has been reported for the degradation of Disperse Orange-3 and its byproduct 4-nitroaniline (B120555) under sequential anaerobic-aerobic conditions escholarship.org. Acinetobacter sp. SRL8, a newly isolated strain, showed high decolorization efficiency (up to 90.2%) for Disperse Orange S-RL under optimal microaerophilic conditions researchgate.net.

Enzymatic Biotransformation of Disperse Orange 53

Enzymatic biotransformation utilizes specific enzymes produced by microorganisms to catalyze the degradation of dyes nepjol.info. Azoreductases are key enzymes in the initial reductive cleavage of azo bonds under anaerobic conditions nepjol.infoescholarship.orgnih.gov. Other enzymes, such as laccases, catalases, oxidases, and peroxidases, can also be involved in the decolorization and degradation of dyes, particularly under aerobic conditions openbiotechnologyjournal.commdpi.com.

Research on related disperse dyes suggests that microbial enzymes play a crucial role in their breakdown nepjol.infomdpi.com. The effectiveness of enzymatic treatment can be influenced by factors such as pH, temperature, dye concentration, and the presence of mediators mdpi.comresearchgate.net. For example, Pycnoporus laccase has shown effectiveness in removing pigment and toxicity from printing and dyeing wastewater containing disperse dyes mdpi.com.

Adsorptive Removal Strategies for Disperse Orange 53 from Aqueous Solutions

Adsorption is a widely used physical treatment method for dye removal from wastewater due to its effectiveness and relative simplicity researchgate.net. This process involves the transfer of dye molecules from the aqueous phase onto the surface of a solid adsorbent material evitachem.com. The efficiency of adsorptive removal is influenced by the properties of both the adsorbent and the dye, as well as operational parameters such as pH, temperature, contact time, and initial dye concentration researchgate.netdocsdrive.comresearchgate.net.

Development and Characterization of Novel Adsorbents for Disperse Orange 53

The development of novel adsorbents, particularly those derived from biomass or modified materials, has gained significant attention for their potential in removing disperse dyes researchgate.netresearchgate.netresearchgate.net. These adsorbents are characterized based on their surface area, pore structure, functional groups, and adsorption capacity docsdrive.com.

Studies on the adsorption of disperse dyes, including Disperse Orange variants, have explored various materials. Activated carbon, synthesized from biomass like Euphorbia rigida, has shown promising adsorption capacities for disperse dyes researchgate.netresearchgate.net. Modified bentonite (B74815) has also been found to be more effective than untreated bentonite for dye removal and is considered cost-effective researchgate.net. Metal-organic frameworks (MOFs), such as H-MIL-53(Fe) and MIL-53(Fe), have been investigated for their adsorption performance towards azo dyes like Orange G, demonstrating high adsorption capacities researchgate.net. The surface charge of the adsorbent and the ionization of dye molecules at different pH values play a significant role in the adsorption process researchgate.netjwent.net.

Modeling of Adsorption Kinetics and Isotherms for Disperse Orange 53

Understanding the kinetics and equilibrium of the adsorption process is crucial for designing efficient treatment systems. Adsorption kinetics describe the rate at which dye molecules are adsorbed onto the adsorbent surface over time, while adsorption isotherms describe the relationship between the amount of dye adsorbed onto the adsorbent and the concentration of dye in the solution at equilibrium docsdrive.comjwent.net.

Commonly used kinetic models include the pseudo-first-order and pseudo-second-order models, which help in understanding the adsorption mechanism researchgate.netresearchgate.netiau.irmdpi.com. Studies on disperse dyes have shown that the pseudo-second-order model often provides a good fit to experimental data, suggesting that chemical adsorption may be the rate-limiting step researchgate.netiau.ir.

Adsorption isotherm models, such as the Langmuir and Freundlich models, are used to describe the equilibrium adsorption behavior researchgate.netresearchgate.netjwent.netmdpi.com. The Langmuir model typically assumes monolayer adsorption on a homogeneous surface, while the Freundlich model describes multilayer adsorption on a heterogeneous surface researchgate.netjwent.net. Research on the adsorption of disperse dyes has indicated that different isotherm models may best describe the process depending on the adsorbent and conditions used researchgate.netresearchgate.netjwent.netiau.irmdpi.com. For example, the Langmuir isotherm has been reported to fit the adsorption of Disperse Orange 25 onto activated carbon researchgate.net, while the Freundlich model showed good agreement for Methyl Orange adsorption onto MgFe2O4 jwent.net.

Membrane Filtration Technologies for Disperse Orange 53 Separation and Concentration

Membrane filtration technologies, such as ultrafiltration (UF), can be effective in separating and concentrating disperse dyes from wastewater due to their relatively low solubility and larger molecular size compared to water molecules upc.eduresearchgate.net. These technologies utilize semipermeable membranes to selectively remove pollutants based on size exclusion researchgate.net.

Electrocoagulation for Disperse Orange 53 Wastewater Treatment

Electrocoagulation (EC) is recognized as an effective and economical technology for the treatment of textile wastewater containing disperse dyes, including Disperse Orange 53 (identified as Disperse Orange 30 in some studies) ijcce.ac.irresearchgate.net. This electrochemical process involves the in-situ generation of coagulating agents through the electro-oxidation of sacrificial anodes, typically made of materials like aluminum or iron ijcce.ac.irdeswater.com. The process generally involves three steps: electrolytic reactions at the electrode surfaces, formation of coagulants in the aqueous phase, and the adsorption of contaminants onto the coagulants, followed by sedimentation or flotation ijcce.ac.ir. Treated wastewater resulting from EC is often clear, colorless, and odorless ijcce.ac.ir.

Research has investigated the performance of different electrode materials and operating conditions on the removal efficiency of disperse dyes. One study utilizing a Titanium (Ti)-Aluminium (Al) electrode for the degradation of aqueous Disperse Orange 30 dye explored various parameters such as pH, voltage, NaCl concentration, and reaction time ijcce.ac.ir. The study found that at a pH of 6, a reaction time of 30 minutes, and a voltage of 10 V, a maximum color removal efficiency of 97% was achieved ijcce.ac.ir. The effect of electrolysis time showed that increasing the time from 5 to 30 minutes resulted in a significant increase in color removal efficiency, from 42.36% to 97% sid.ir. The optimal time for efficient dye removal was determined to be 30 minutes sid.ir.

The influence of voltage was also investigated, with efficiencies at varying voltages (5 V, 7 V, 10 V, 15 V, and 20 V) at a constant pH of 6, 30 minutes, and 1 g/L NaCl sid.ir. Color removal efficiency was minimal at 5 V (26%) and increased with voltage sid.ir. While efficiencies of 97%, 97.34%, and 97.5% were obtained at 10 V, 15 V, and 20 V respectively, the difference between 10 V, 15 V, and 20 V was negligible, leading to 10 V being selected as the optimal voltage for the dye removal process sid.ir.

The concentration of the electrolyte, such as NaCl, also plays a role in the efficiency of the EC process sid.ir. Experiments with NaCl concentrations ranging from 0.5 to 1.75 g/L showed that at 0.5 g/L NaCl, the color removal efficiency was 25%, which unexpectedly decreased slightly to 23% at 0.75 g/L, potentially due to salt accumulation on the electrode surfaces sid.ir.

Different electrode materials have been compared for their effectiveness in pollutant removal. Studies indicate that aluminum electrodes can exhibit higher pollutant removal efficiency compared to iron electrodes in some cases, although the cost and sludge management for aluminum can be considerations sid.ir. However, other research suggests that iron electrodes can be more adequate for reactive and mixture dyes, and can allow higher removal efficiency in alkaline mediums compared to aluminum electrodes, which tend to be more efficient in acidic solutions deswater.com.

Research on textile wastewater treatment using EC with aluminum electrodes on a mixture of three disperse dyes also highlighted the importance of hydrodynamic conditions and applied current density acs.org. Decolorization occurred in two phases: destabilization of colloids by coagulants formed from anode dissolution, followed by gas flotation of particle agglomerates acs.org. Both phases were dependent on hydrodynamic conditions and applied current density acs.org.

Here is a summary of research findings on Disperse Orange 30 removal by electrocoagulation with Ti-Al electrodes:

Parameter	Condition	Color Removal Efficiency (%)	Citation
Optimal Conditions	pH 6, 30 min, 10 V, 1 g/L NaCl	97	ijcce.ac.ir
Effect of Time	5 min	42.36	sid.ir
30 min	97	sid.ir
Effect of Voltage	5 V	26	sid.ir
7 V	31	sid.ir
10 V	97	sid.ir
15 V	97.34	sid.ir
20 V	97.5	sid.ir
Effect of NaCl	0.5 g/L	25	sid.ir
0.75 g/L	23	sid.ir

Analytical Methodologies for Disperse Orange 53 Detection and Characterization

Chromatographic Techniques for Disperse Orange 53 and its Degradation Products

Chromatographic methods are widely used for separating and quantifying Disperse Orange 53 and its related compounds, including degradation products. These techniques leverage the differential interactions of analytes with a stationary phase and a mobile phase, allowing for their separation and subsequent detection.

High-Performance Liquid Chromatography (HPLC) Applications

High-Performance Liquid Chromatography (HPLC) is a standard method for the analysis of disperse dyes in various matrices, including textile products and components. labrulez.com HPLC is often coupled with different detectors, such as ultraviolet (UV), mass spectrometry (MS), or densitometry, to achieve sensitive and selective detection. labrulez.com The standard method DIN 54231, for instance, utilizes HPLC or thin-layer chromatography (TLC) with UV, MS, or densitometry detection for analyzing disperse dyes in textiles. labrulez.com

HPLC methods can employ reversed-phase columns and gradient elution programs to separate complex mixtures of dyes. epa.gov For quantitative analysis, both external and internal standard approaches can be used with either MS or UV detection. epa.gov HPLC has been applied to determine various solvent-extractable nonvolatile compounds, including dyes. epa.gov

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Trace Analysis and Metabolite Identification

Studies have utilized LC-ESI-MS/MS (electrospray ionization tandem mass spectrometry) to assess disperse dyes in environmental water samples, allowing for the determination and quantification of low concentrations of disperse azo dyes simultaneously. researchgate.netoup.com This involves optimizing parameters such as solvent gradients and MS parameters for selected reaction monitoring (SRM). oup.com

Spectroscopic Approaches for Disperse Orange 53 Analysis

Spectroscopic methods provide valuable information about the presence, concentration, and structure of Disperse Orange 53 based on its interaction with electromagnetic radiation.

UV-Visible Spectroscopy for Quantitative Determination

UV-Visible (UV-Vis) spectroscopy is a commonly used technique for the quantitative determination of Disperse Orange 53 in solution. mt.comupi.eduresearchgate.net This method relies on the principle that the amount of light absorbed by a sample at a specific wavelength is proportional to the concentration of the analyte, as described by the Lambert-Beer Law. mt.comupi.edu

UV-Vis spectroscopy is particularly useful for analyzing compounds with chromophore groups, such as the azo group in Disperse Orange 53, which absorb light in the UV-Vis range. upi.edu The absorption spectrum of an azo compound typically shows a strong absorption band in the visible region due to the delocalized π-electrons in the azo group. researchgate.net Quantitative analysis is performed by measuring the absorbance of a sample at its maximum absorbance wavelength (λmax) and comparing it to a calibration curve prepared from solutions of known concentrations. mt.comupi.edu

UV-Vis spectrophotometry has been used to determine the absorbance of Disperse Orange S-RL before and after decolorization, allowing for the assessment of degradation efficiency. researchgate.net

Fourier Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Fourier Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful techniques for the structural elucidation of Disperse Orange 53 and its degradation products. evitachem.comnih.govacs.org

FTIR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation at specific wavelengths. mdpi.commdpi.com Different functional groups vibrate at characteristic frequencies, producing a unique infrared spectrum that can be used to identify the compound and its structural features. mt.com FTIR has been used to characterize synthesized materials and analyze functional groups, which is relevant for confirming the structure of dyes and their degradation products. mdpi.comresearchgate.net

NMR spectroscopy provides detailed information about the carbon-hydrogen framework and the arrangement of atoms within a molecule. wsu.edund.edu By analyzing the signals produced by atomic nuclei (commonly 1H and 13C) in a magnetic field, researchers can determine the connectivity and spatial arrangement of atoms, thus elucidating the molecular structure. wsu.edund.edu NMR spectroscopy is commonly used to confirm the structure and purity of synthesized dyes. evitachem.com Both 1H and 13C NMR, along with mass spectrometry, have been used to confirm the structures of novel disperse dyes. acs.org NMR is a non-destructive technique and is extensively used for identifying novel compounds and handling complex mixtures. wsu.edu

Electrochemical Sensing Strategies for Disperse Orange 53

Electrochemical sensing strategies offer an alternative approach for the detection and quantification of synthetic orange dyes, including disperse dyes. mdpi.comresearchgate.net These methods exploit the intrinsic redox properties of the target analytes, measuring the electrical signal generated by electron transfer between an electrode surface and the dye molecules in solution. mdpi.com

By controlling the applied potential and optimizing electrode materials, selective and sensitive detection of specific dyes can be achieved, even in the presence of interfering substances. mdpi.com The measurable current generated is proportional to the concentration of the dye, enabling quantitative analysis. mdpi.com

While the provided search results discuss electrochemical sensing strategies for synthetic orange dyes in general, including some examples of other orange dyes like Orange G and Orange II, specific detailed research findings or data tables directly focused on the electrochemical sensing of Disperse Orange 53 were not prominently found within the provided snippets. However, the principle of electrochemical detection based on redox properties is applicable to electroactive disperse dyes. mdpi.comresearchgate.net Research is ongoing in developing modified electrodes and techniques for enhanced electrochemical detection of various dyes in environmental samples. mdpi.commdpi.com

Advanced Sample Preparation Techniques for Disperse Orange 53 Analysis in Complex Environmental Matrices

The accurate determination of Disperse Orange 53 in complex environmental matrices necessitates the application of advanced sample preparation techniques. These techniques are crucial for isolating the target analyte from interfering matrix components, preconcentrating it to achieve lower detection limits, and ensuring compatibility with subsequent analytical instrumentation, typically chromatographic methods coupled with sensitive detectors like mass spectrometry. Environmental matrices such as water, soil, sediment, and textiles present unique challenges due to their varied compositions and the potential presence of numerous co-extractives. itesm.mxresearchgate.netmdpi.com

Traditional sample preparation methods like liquid-liquid extraction (LLE) and conventional solid-phase extraction (SPE) can be time-consuming, require large volumes of organic solvents, and may not provide sufficient selectivity for trace analysis in complex samples. mdpi.comfrontiersin.orgnih.gov Consequently, miniaturized and more efficient techniques have gained prominence. mdpi.comresearchgate.net

Solid-phase microextraction (SPME) is one such advanced technique that offers a simple, sensitive, rapid, and solvent-free approach for extracting analytes from various matrices, including environmental ones. mdpi.com SPME involves the partitioning of analytes between the sample matrix and a small amount of extracting phase coated on a fiber. nih.govmdpi.com This method integrates sampling, extraction, pre-concentration, and sample introduction into a single step, making it attractive for routine analysis. mdpi.com SPME has been successfully applied in environmental analysis for various organic compounds. mdpi.commdpi.com

Another important microextraction technique is dispersive liquid-liquid microextraction (DLLME). This method involves the rapid injection of a mixture of a disperser solvent and a small volume of extraction solvent into an aqueous sample, creating a cloudy solution due to the formation of fine droplets of the extraction solvent. researchgate.net Analytes partition into these droplets, which are then collected, usually by centrifugation. frontiersin.orgresearchgate.net DLLME offers advantages such as high enrichment factors, rapidity, and reduced solvent consumption compared to traditional LLE. mdpi.comresearchgate.net Variations like dispersive liquid-liquid microextraction-solidification of floating organic droplets (DLLME-SFO) have been developed to further minimize the use of hazardous solvents. researchgate.net

Dispersive solid-phase extraction (dSPE) is an iteration of SPE where the solid sorbent is dispersed directly into the sample extract, facilitating rapid interaction between the analytes and the sorbent. mdpi.comfrontiersin.orgmdpi.com This is often used as a cleanup step after an initial extraction, such as in the QuEChERS method, to remove matrix components that could interfere with analysis. mdpi.commdpi.comexplorationpub.com Different sorbent materials, including PSA (ethylenediamine-N-propyl functionalized silica), C18, and graphitized carbon black (GCB), as well as novel materials like molecularly imprinted polymers (MIPs) and magnetic nanoparticles, are employed in dSPE to achieve selective retention of interfering compounds or target analytes. mdpi.commdpi.comcore.ac.uk

Magnetic solid-phase extraction (MSPE) utilizes magnetic nanoparticles as the sorbent, which can be easily dispersed in the sample and then collected using an external magnetic field. ugm.ac.id This eliminates the need for centrifugation or filtration, simplifying the separation step. ugm.ac.id MSPE has been explored for the determination of dyes in environmental water samples, demonstrating rapid isolation and ease of operation. ugm.ac.id

While specific detailed research findings focusing solely on the advanced sample preparation of Disperse Orange 53 in various complex environmental matrices were not extensively detailed in the provided search results, the principles and applications of these advanced techniques (SPME, DLLME, dSPE, MSPE) are highly relevant. Studies on the analysis of other disperse dyes and organic pollutants in environmental samples highlight the effectiveness of these methods for matrix cleanup and analyte preconcentration. For instance, SPE coupled with LC-MS/MS has been successfully used for the analysis of several disperse dyes, including Disperse Orange 3, in environmental aquatic samples, demonstrating good linearity, limits of detection, and recovery values. oup.com Sample preparation for textile analysis often involves extraction using solvents like methanol, followed by techniques such as sonication and filtration before chromatographic analysis. lcms.czlabrulez.com

The selection of the most appropriate advanced sample preparation technique for Disperse Orange 53 in a specific environmental matrix depends on factors such as the matrix complexity, the required sensitivity, the physicochemical properties of the dye, and the available analytical instrumentation. The ongoing development of novel sorbent materials, particularly those with enhanced selectivity like MIPs, continues to improve the efficiency and applicability of these advanced techniques for trace analysis in challenging environmental samples. mdpi.comresearchgate.netcore.ac.uk

Table 1: Relevant Sample Preparation Techniques and Matrices

Technique	Description	Applicable Matrices (Environmental)	Key Advantages
SPME	Analyte partitioning onto a fiber coating	Water, Soil, Air	Solvent-free, miniaturized, integrated steps
DLLME	Formation of fine extraction solvent droplets in the sample	Water	High enrichment, rapid, low solvent consumption
dSPE	Sorbent dispersed in sample extract for cleanup	Extracts from various matrices	Simple, rapid cleanup
MSPE	Magnetic sorbent particles collected by magnetic field	Water, Soil	Easy separation, rapid isolation
SPE	Analyte retention on a packed sorbent bed	Water, Soil, Sediment, Waste	Versatile, good cleanup and preconcentration
LLE	Partitioning of analytes between two immiscible liquid phases	Water, Waste	Established method

Table 2: Example of Extraction Conditions for Dyes in Textiles

Matrix	Extraction Solvent	Method	Temperature (°C)	Time (min)	Further Steps	Analytical Technique	Source
Clothing	Methanol	Sonication	50	30	Centrifugation, Filtration, Evaporation, Reconstitution	LC/MS/MS	lcms.cz
Textiles	Methanol	Ultrasonic bath	50	15	Filtration, Dilution	UPLC-MS/MS	labrulez.com

Note: These are examples for dye analysis in textiles, which can be relevant for understanding sample preparation challenges for dyes like Disperse Orange 53.

Computational and Theoretical Investigations of Disperse Orange 53

Quantum Chemical Calculations of Disperse Orange 53 Electronic Structure and Properties

Quantum chemical calculations are fundamental to understanding the electronic structure and properties of dye molecules. These calculations can provide details about molecular orbitals, energy levels, and charge distribution, which are critical for determining a dye's color, reactivity, and interactions. For related azo dyes like Disperse Orange 3, quantum chemical ab initio calculations and density functional theory (DFT) have been employed to investigate their electronic structure and properties in the ground and excited states. canada.ca These studies can reveal how the arrangement of electrons within the molecule influences its behavior. The electronic properties, chemical reactivity, and optical characteristics of dye molecules can be computed using density functional theory (DFT). sigmaaldrich.com Such calculations can suggest the suitability of dye molecules for various applications, including non-linear optics. sigmaaldrich.com

Quantum chemical DFT has been used to examine the relationship between the molecular structures of mono-azo orange series disperse dyes and their maximum absorption wavelengths. alfa-chemistry.com This involves optimizing the energy-minimized conformations and performing excited-state calculations to obtain ultraviolet-visible absorption spectra. alfa-chemistry.com

Molecular Dynamics Simulations of Disperse Orange 53 Interactions with Solvents and Substrates

Molecular dynamics (MD) simulations are powerful tools for studying the dynamic behavior of molecules and their interactions with their environment, such as solvents and substrates. These simulations track the movement of atoms and molecules over time, providing insights into processes like solvation, diffusion, and binding. While specific MD simulations for Disperse Orange 53 were not found in the provided results, MD simulations are widely used to investigate molecular interactions in various systems. rewardcolor.comnih.gov For instance, MD simulations can be used to evaluate interactions between molecules in amorphous solid dispersions, mimicking processes like solvent evaporation. rewardcolor.com They can also provide mechanistic insight into dissolution and solvation processes. In the context of dyes, MD simulations could be applied to understand how Disperse Orange 53 molecules interact with solvent molecules during the dyeing process or how they adsorb onto the surface of textile fibers (substrates). Studies on protein-substrate interactions using MD simulations highlight the ability of this method to explore interactions at interfaces and the influence of the substrate on molecular behavior.

Density Functional Theory (DFT) Applications in Predicting Disperse Orange 53 Reactivity and Photophysical Behavior

Density Functional Theory (DFT) is a widely used quantum mechanical method for investigating the electronic structure and properties of molecules, including their reactivity and photophysical behavior. DFT calculations can predict various parameters related to a dye's behavior, such as energy gaps between molecular orbitals (HOMO-LUMO gap), ionization potential, electron affinity, and chemical hardness, which are indicative of reactivity. For azo dyes, DFT has been applied to analyze electronic absorption spectra and understand the transitions associated with observed absorption bands. sigmaaldrich.com Time-dependent DFT (TD-DFT) is often used to calculate electronic absorption spectra and photophysical properties. These calculations can help predict how a dye will absorb light and its potential for fluorescence or other photophysical processes. sigmaaldrich.com DFT studies on related azo dyes have investigated the impact of molecular structure on optical properties and have been correlated with experimental absorption maxima. DFT calculations can also provide insights into the molecular geometry and how it relates to thermal and optical properties.

Table 1: Examples of DFT Applications and Findings for Related Azo Dyes

Study Focus	Dye Type/Example	Key Findings (Computational)	Citation
Electronic Absorption Spectrum Analysis	Disperse Orange 3	Correlation of transitions with absorption bands (227 nm, 275 nm, 443 nm) to π* ← π and π* ← n transitions.	sigmaaldrich.com
Electronic Structure and Properties	Disperse Orange 3	Electronic properties, chemical reactivity, and optical characteristics computed using DFT. sigmaaldrich.com Electron charge movement during transitions. canada.ca	canada.casigmaaldrich.com
Relationship between Structure and λmax	Mono-azo orange disperse dyes	Predictive model for maximum absorption wavelength based on optimized molecular structures and excited-state calculations.	alfa-chemistry.com
Structural and Electronic Properties	Flavylium salts (bio-inspired dyes)	Planar geometry of dyes (flavylium cations and quinoidal bases) revealed by geometry optimization. HOMO and LUMO energies evaluated.
Spectrometric Properties	Indoline azo disperse dyes	DFT simulation applied to analyze UV-visible, FT-IR, and NMR spectroscopic properties.
Reactivity and NLO Properties	Thiazole azo dyes	HOMO-LUMO analysis used to monitor kinetic stability and chemical reactivity. Narrower energy gaps enhance intramolecular charge transfer and hyperpolarizability.

Quantitative Structure-Activity Relationship (QSAR) Modeling for Disperse Orange 53 Environmental Behavior

Quantitative Structure-Activity Relationship (QSAR) modeling is a computational technique used to establish a relationship between the chemical structure of a compound and its biological activity or environmental behavior. QSAR models can predict various endpoints, such as toxicity, biodegradability, or environmental distribution, based on molecular descriptors that represent the structural and physicochemical properties of the chemical. These models are valuable for assessing the potential environmental impact of chemicals when experimental data is limited. While specific QSAR modeling for the environmental behavior of Disperse Orange 53 was not detailed in the provided search results, QSAR models have been developed for the degradation of organic micropollutants, including some dyes, using various oxidative methods. Molecular descriptors related to the distribution of molecular orbitals, such as the highest occupied molecular orbital (HOMO), can play a role in predicting degradation pathways. QSAR modeling can serve as a tool for screening and characterizing the potential environmental risks of chemicals.

Emerging Research Areas and Sustainable Development Perspectives for Disperse Orange 53

Integration of Disperse Orange 53 Research with Green Chemistry Principles

Green chemistry principles aim to reduce or eliminate the use and generation of hazardous substances in the design, manufacture, and application of chemical products. Research related to Disperse Orange 53 in this area focuses on developing more environmentally friendly synthesis routes and dyeing processes.

Traditional synthesis of azo dyes, including Disperse Orange 53, involves diazotization and coupling reactions. evitachem.com Efforts in green chemistry aim to modify these processes to use less toxic reagents and solvents, or to reduce waste generation. While specific green chemistry research directly on the synthesis of Disperse Orange 53 is not extensively detailed in the search results, broader research on disperse dyes highlights the use of environmentally friendly approaches. For instance, studies have explored the use of microwave or ultrasound technology in the synthesis of novel disperse dyes, which can offer advantages such as reduced reaction times and potentially eliminate or reduce the need for harmful organic solvents compared to conventional methods. researchgate.netmdpi.com Reusing dye baths is another strategy being investigated to reduce wastewater and pollutants from dyeing processes. mdpi.com

The application of disperse dyes, typically on synthetic fibers like polyester (B1180765), often involves high temperatures and pressures in aqueous baths, generating significant wastewater. mdpi.com Green chemistry approaches in this context include exploring waterless dyeing technologies, such as supercritical carbon dioxide (SC-CO₂) dyeing. SC-CO₂ dyeing eliminates the need for water, significantly reducing effluent. Research on the solubility of other disperse dyes, such as Disperse Orange 30, in supercritical carbon dioxide has been conducted, indicating the potential for this technology to be applied to various disperse dyes. researchgate.net

Lifecycle Assessment and Sustainable Manufacturing Practices for Disperse Orange 53

Lifecycle Assessment (LCA) is a tool used to evaluate the environmental impacts of a product throughout its entire life cycle, from raw material extraction to end-of-life disposal. gnest.orgroechling.com Applying LCA to Disperse Orange 53 can help identify environmental hotspots in its production, use, and disposal phases, guiding efforts towards more sustainable practices. gnest.org

Sustainable manufacturing practices for Disperse Orange 53 would involve minimizing resource consumption, reducing waste generation, and lowering emissions across the production chain. gnest.orgroechling.com This includes considering the origin and environmental impact of raw materials, optimizing synthesis processes for energy efficiency and reduced waste, and implementing responsible end-of-life management for the dye and dyed products. roechling.com Although specific LCA studies on Disperse Orange 53 were not found, LCA is increasingly used in the textile dyeing industry to compare the environmental impact of different dyes and processes, identify improvement opportunities in raw material selection, process efficiency, energy consumption, and waste management, and support decision-making for sustainable practices. gnest.org

Sustainable production and consumption, as assessed through a life cycle perspective, aim for processes and products that are economically viable, environmentally benign, and socially beneficial over their whole life cycle. manchester.ac.uk

Novel Applications of Disperse Orange 53 in Advanced Materials Science (Non-Biological/Non-Medical)

While traditionally used for textile dyeing, research is exploring novel applications of disperse dyes, including those with structures similar to Disperse Orange 53, in advanced materials science. Advanced materials are often used in high-tech devices and can be traditional materials with enhanced properties or newly developed high-performance materials. mrcet.com

Disperse dyes, being organic molecules with specific optical and electronic properties, can be potentially incorporated into various material systems for functional applications. For example, Disperse Orange 3 has been explored for improving the electro-optic properties of dichroic polymer-dispersed liquid crystals, which are relevant for display devices. sigmaaldrich.com It can also be used to functionalize epoxy-bisazo based polymers for potential use in sensors and optoelectronics. sigmaaldrich.com These examples, while not specifically about Disperse Orange 53, illustrate the potential for related disperse azo dyes to be utilized beyond conventional textile coloration in areas like photonics, electronics, and sensing. The incorporation of dyes into polymer films to study their optical properties, such as third-order optical nonlinearity observed in Disperse Orange-25 doped polymer films, suggests avenues for exploring similar properties in Disperse Orange 53 for potential applications in nonlinear optics. srinivasuniversity.edu.in

Interdisciplinary Research Approaches for Comprehensive Understanding of Disperse Orange 53

A comprehensive understanding of Disperse Orange 53 requires interdisciplinary research approaches that integrate knowledge from chemistry, materials science, environmental science, and engineering.

Chemical research provides insights into the synthesis, structure, and properties of Disperse Orange 53. evitachem.com Materials science contributes to understanding how the dye interacts with different substrates and how it can be incorporated into novel materials for specific functionalities. Environmental science is crucial for assessing the environmental fate, transport, and impact of the dye and developing strategies for pollution prevention and remediation. Engineering plays a role in designing sustainable synthesis processes, optimizing dyeing techniques, and developing technologies for wastewater treatment and resource recovery.

Interdisciplinary studies are essential for addressing the challenges associated with synthetic dyes, including their environmental persistence and potential impact. For instance, research combining analytical chemistry and environmental monitoring is vital for developing sensitive detection methods for synthetic orange dyes in environmental samples. nih.gov Furthermore, integrating circular economy principles with tools like LCA and sustainable benchmarks requires collaboration across different fields to achieve a more sustainable textile dyeing industry. gnest.org Research into the interaction between textiles and skin, although related to health aspects, highlights the need for interdisciplinary understanding of how dyes behave in different environments. researchgate.net

Interdisciplinary research can also drive innovation in developing more sustainable alternatives or treatment methods for dye-containing wastewater. This includes exploring advanced oxidation processes, adsorption techniques, and biological degradation methods, which require expertise from chemistry, biology, and environmental engineering.

Q & A

Basic Research Questions

Q. What experimental protocols are recommended for determining the optimal concentration of Disperse Orange 53 in UV-Vis spectral analysis?

• Methodological Answer : Conduct a concentration-dependent study by preparing solutions in ethanol (or another solvent) across a range (e.g., 10^-3 M to 40 µM). Measure absorbance at λmax (e.g., 443 nm for DO3) and calculate molar extinction coefficients (εmax) and oscillator strengths (f) to identify the concentration with minimal aggregation or quenching effects. Optimal concentration is typically where spectral parameters stabilize, as demonstrated in ethanol at 10^-4 M for DO3 .
• Key Parameters : Use Beer-Lambert law for absorbance-concentration linearity validation, and confirm fluorescence stability at λex = 440 nm to avoid artifacts .

Q. What safety protocols are critical when handling Disperse Orange 53 in laboratory settings?

• Methodological Answer :

• PPE : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact (H315, H319 hazards) .
• Ventilation : Use fume hoods for powder handling to avoid inhalation of dust (H335 risk) .
• Waste Disposal : Collect contaminated materials for incineration (P501 directive) and avoid aqueous discharge due to potential ecotoxicity .

Q. How should researchers formulate hypothesis-driven questions for studying Disperse Orange 53’s photophysical properties?

• Methodological Answer :

• Narrow Scope : Example: “How does solvent polarity influence the Stokes shift of Disperse Orange 53?” Avoid overly broad questions (e.g., “What are the uses of DO3?”).
• Feasibility Check : Ensure access to spectral equipment (e.g., fluorimeters) and solvents. Cross-validate hypotheses with prior data on π* ← π/n transitions in azo dyes .

Advanced Research Questions

Q. How can researchers resolve contradictions in fluorescence quenching data for Disperse Orange 53 across solvents?

• Methodological Answer :

• Control Experiments : Compare fluorescence lifetimes (via time-resolved spectroscopy) in polar vs. nonpolar solvents to distinguish static vs. dynamic quenching.
• Data Synthesis : Correlate quenching rates with solvent parameters (e.g., dielectric constant) and validate via Stern-Volmer plots. Address discrepancies by testing impurity-free samples (e.g., HPLC-purified DO3) .

Q. What advanced techniques are suitable for probing electronic transition mechanisms in Disperse Orange 53?

• Methodological Answer :

• Computational Modeling : Use TD-DFT to simulate UV-Vis spectra and assign transitions (e.g., π* ← π at 227 nm vs. π* ← n at 443 nm) .
• Experimental Validation : Pair computational results with polarized spectroscopy or solvent perturbation studies to confirm transition assignments .

Q. How should researchers design experiments to assess Disperse Orange 53’s potential as a nonlinear optical (NLO) material?

• Methodological Answer :

• Hyper-Rayleigh Scattering (HRS) : Measure second-harmonic generation (SHG) efficiency in DO3-doped polymer films.
• Comparative Analysis : Benchmark against known NLO dyes (e.g., disperse red 1) and correlate results with dipole moment (4.45 D for DO3) .

Data Analysis & Contradiction Management

Q. What statistical approaches are recommended for analyzing concentration-dependent spectral data of Disperse Orange 53?

• Methodological Answer :

• Outlier Detection : Apply Grubbs’ test to exclude anomalous absorbance/fluorescence readings.
• Multivariate Analysis : Use PCA to identify dominant variables (e.g., solvent polarity, concentration) affecting Stokes shift .

Q. How can researchers address inconsistencies in reported toxicity profiles of Disperse Orange 53?

• Methodological Answer :

• Meta-Analysis : Aggregate ecotoxicity data from REACH dossiers and academic studies, noting differences in test organisms (e.g., Daphnia vs. algae).
• Dose-Response Curves : Re-evaluate LC50 values under standardized OECD guidelines to resolve variability .

Tables of Key Parameters

Property	Value for DO3	Method	Reference
λmax (ethanol)	443 nm	UV-Vis Spectroscopy
Molar Extinction Coefficient (εmax)	1.35 × 10^4 M^-1 cm^-1	Beer-Lambert Analysis
Fluorescence Stokes Shift	Δν = 3776 cm^-1	Fluorimetry (λex = 440 nm)
Dipole Moment	4.45 D	Computational Modeling